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Compound of Interest

Compound Name: SK-216

Cat. No.: B10788210

For Researchers, Scientists, and Drug Development Professionals

Introduction

SK-216 is a potent and selective small molecule inhibitor of Plasminogen Activator Inhibitor-1
(PAI-1).[1][2] PAI-1 is a key regulator of the fibrinolytic system and its inhibition has therapeutic
potential in various pathological conditions, including thrombosis, fibrosis, and cancer.[1][3][4]
[5] In the context of oncology, SK-216 has been shown to limit tumor progression and
angiogenesis by inhibiting PAI-1, thereby affecting downstream pathways such as VEGF-
induced migration and tube formation.[1][2][3][4] Accurate and consistent preparation of SK-
216 stock solutions is critical for obtaining reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of SK-
216 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of SK-216:
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Property Value Reference
Molecular Weight 533.52 g/mol [1112]
Chemical Formula C29H29NNa206 [2][6]

CAS Number 654080-03-2 [2]
Appearance Solid. Off-white to light yellow. [1][6]

Solubility in DMSO

=210 mM

[1]

Solubility in Water

6.67 mg/mL (12.50 mM) with
sonication and warming to
60°C

[6]

Storage (Solid)

-20°C for 12 months, 4°C for 6

months

[1]

Storage (in DMSO)

-80°C for up to 6 months,
-20°C for up to 1 month

[6]

Experimental Protocol: Preparation of a 10 mM SK-
216 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SK-216 in DMSO. Adjust

the quantities as needed for your specific experimental requirements.

Materials:

SK-216 powder

Calibrated analytical balance

Microcentrifuge tubes or vials (sterile, polypropylene)

Calibrated micropipettes and sterile tips

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
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o Vortex mixer

o Optional: Water bath or heat block, sonicator
Procedure:

e Pre-weighing Preparations:

o Before opening, bring the vial of SK-216 powder to room temperature to prevent
condensation of moisture.

o Ensure all equipment is clean and calibrated. Work in a clean, designated area, such as a
laminar flow hood, to minimize contamination.

» Weighing SK-216:

o Carefully weigh out the desired amount of SK-216 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 5.34 mg of SK-216.

» Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 533.52 g/mol x 1000 mg/g = 5.3352 mg
 Dissolving in DMSO:
o Transfer the weighed SK-216 powder to a sterile microcentrifuge tube or vial.

o Add the calculated volume of DMSO to the tube. For 5.34 mg of SK-216, add 1 mL of
DMSO to achieve a 10 mM concentration.

o Cap the tube securely.
 Solubilization:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve, gentle warming in a water bath (up to 37°C) or
brief sonication may be applied. Avoid excessive heating.

» Aliquoting and Storage:

o Once the SK-216 is completely dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes. This will prevent repeated freeze-thaw cycles which can
degrade the compound.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[6]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[6]

o Properly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

Preparation of Working Solutions:

To prepare a working solution for cell-based assays, dilute the 10 mM DMSO stock solution
in your cell culture medium.

e Itis crucial to ensure that the final concentration of DMSO in the working solution is low
enough to not affect the cells, typically below 0.5%.[7]

e Perform serial dilutions in culture medium to reach the desired final concentration.

e Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of SK-216 and the experimental
workflow for preparing the stock solution.
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Caption: Mechanism of action of SK-216 as a PAI-1 inhibitor.
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Caption: Experimental workflow for SK-216 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of SK-216
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788210#how-to-prepare-sk-216-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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